2,4-dimethoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H16F3N3O3S2/c1-27-13-6-7-14(15(9-13)28-2)16(26)23-17-24-25-18(30-17)29-10-11-4-3-5-12(8-11)19(20,21)22/h3-9H,10H2,1-2H3,(H,23,24,26)
• InChI Key: XBRATDCVOSHRCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC(=CC=C3)C(F)(F)F)OC
• Molecular Formula: C19H16F3N3O3S2
• Molecular Weight: 455.5 g/mol

Description

2,4-dimethoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H16F3N3O3S2 and its molecular weight is 455.47. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research in organic synthesis often focuses on developing methods for synthesizing complex molecules with potential applications in drug discovery and materials science. For example, the study of dimerization of primary thioamides into 1,2,4-thiadiazoles presents a simple and efficient method for synthesizing thiadiazole derivatives, highlighting the importance of these scaffolds in organic chemistry (Chauhan et al., 2018). Similarly, the synthesis of benzothiazole derivatives as corrosion inhibitors for carbon steel emphasizes the applicability of thiadiazole derivatives in materials science (Hu et al., 2016).

Medicinal Chemistry and Biological Activity

In medicinal chemistry, thiadiazole derivatives are explored for their potential as therapeutic agents. A study on microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives demonstrated promising anticancer activity against various human cancer cell lines (Tiwari et al., 2017). This suggests that compounds structurally related to 2,4-dimethoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide could have significant therapeutic potential.

Materials Science and Corrosion Inhibition

The development of corrosion inhibitors is a crucial area of research in materials science. The study on benzothiazole derivatives highlighted their effectiveness as corrosion inhibitors, indicating that similar compounds, including thiadiazole derivatives, could serve as protective agents for metals in corrosive environments (Hu et al., 2016).